3-Cyano-5-(3-trifluoromethylphenyl)phenol, 95%

• IUPAC Name: 3-hydroxy-5-[3-(trifluoromethyl)phenyl]benzonitrile
• InChI: InChI=1S/C14H8F3NO/c15-14(16,17)12-3-1-2-10(6-12)11-4-9(8-18)5-13(19)7-11/h1-7,19H
• InChI Key: YGAODNURTGLSAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC(=CC(=C2)C#N)O
• Molecular Formula: C14H8F3NO
• DSSTOX Substance ID: DTXSID10684895
• Molecular Weight: 263.21 g/mol
• CAS RN: 1261954-01-1

Description

3-Cyano-5-(3-trifluoromethylphenyl)phenol, or 3-CFMPP, is a chemical compound that has been used in various scientific research applications. It is a white powder with a melting point of about 140-143°C, and has a molecular weight of about 300.45 g/mol. It is soluble in organic solvents such as ethanol, methanol, and acetone, and is insoluble in water. 3-CFMPP is a versatile compound, with applications in organic synthesis, analytical chemistry, and biochemistry.

Scientific Research Applications

3-CFMPP has been used in a variety of scientific research applications. It has been used in organic synthesis for the preparation of various compounds, such as p-nitrophenol, p-chlorophenol, and p-bromophenol. Additionally, it has been used in the synthesis of a variety of other compounds, such as 2-cyano-5-(3-trifluoromethylphenyl)phenol and 5-chloro-2-cyano-3-trifluoromethylphenol. It has also been used in analytical chemistry for the determination of various compounds, such as polychlorinated biphenyls. Finally, 3-CFMPP has been used in biochemistry for the synthesis of various enzymes, such as cytochrome P450.

Mechanism of Action

The mechanism of action of 3-CFMPP is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450. The inhibition of these enzymes can lead to an increase in the levels of certain drugs in the body, which can lead to increased side effects and toxicity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-CFMPP are not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450. This inhibition can lead to increased levels of certain drugs in the body, which can lead to increased side effects and toxicity. Additionally, 3-CFMPP has been shown to have an inhibitory effect on the growth of certain bacteria, such as Escherichia coli.

Advantages and Limitations for Lab Experiments

The advantages of using 3-CFMPP in laboratory experiments include its versatility, as it can be used in a variety of applications. Additionally, it is relatively easy to synthesize and is relatively inexpensive. The main limitation of using 3-CFMPP in laboratory experiments is that its mechanism of action is not fully understood, and its biochemical and physiological effects are not fully understood.

Future Directions

Future research on 3-CFMPP should focus on further elucidating its mechanism of action and elucidating its biochemical and physiological effects. Additionally, further research should be done to explore its potential applications in drug metabolism and in the synthesis of enzymes. Additionally, further research should be done to explore the potential of 3-CFMPP as an antibacterial agent. Finally, further research should be done to explore the potential of 3-CFMPP as a catalyst in organic synthesis.

Synthesis Methods

3-CFMPP can be synthesized by a variety of methods. One of the most common methods is the reaction of 2-cyano-5-(3-trifluoromethylphenyl)phenol and sodium hydroxide in methanol. This reaction produces a white solid, which is then recrystallized in ethanol to obtain 3-CFMPP in a pure form. Other methods of synthesis include the reaction of 2-cyano-5-(3-trifluoromethylphenyl)phenol with a base such as sodium hydroxide in an aqueous solution, or the reaction of 2-cyano-5-(3-trifluoromethylphenyl)phenol with a base such as potassium hydroxide in an aqueous solution.